Cas no 116008-52-7 (4-Amino-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Amino-1H-pyrazole-3-carboxylic acid
• CAS No: 116008-52-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD09991897
• CID: 131029
• PubChem ID: 22566198
• Update Time: 2025-09-28

4-Amino-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 4-amino-
• 4-amino-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,4-amino
• 4-Amino-1(2)H-pyrazol-3-carbonsaeure
• 4-amino-1(2)H-pyrazole-3-carboxylic acid
• 4-amino-1H-pyrazol-3-carboxylic acid
• 4-Amino-1H-pyrazole-3-carboxylic acid hydrochloride
• 4-aminopyrazole-3-carboxylic acid
• 4-aminopyrazole carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,4-amino-(9CI)
• 1H-Pyrazole-3-carboxylicacid,4-amino-
• 4-amino-2H-pyrazole-3-carboxylic acid
• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 4-AMINO-
• 4-aminopyrazole-3-carboxylic
• SHRRRNSPESGSCM-UHFFFAOYSA-N
• SBB051546
• STL412448
• RP00843
• AB50212
• DS
• 1H-Pyrazole-3-carboxylicacid
• FT-0755990
• SCHEMBL614565
• F13263
• Z1198219100
• DS-6122
• EN300-92640
• MFCD09991897
• MFCD09263801
• 1h-pyrazole-3-carboxylic acid,4-amino-
• W-204882
• 116008-52-7
• AKOS013464205
• SY002456
• CS-W007190
• AKOS005174433
• 1431962-52-5
• DTXSID20626524
• A893685
• DB-060817
• 1H-pyrazole-5-carboxylic acid, 4-amino-
• ALBB-014000

• MDL： MFCD09991897
• Inchi： 1S/C4H5N3O2/c5-2-1-6-7-3(2)4(8)9/h1H,5H2,(H,6,7)(H,8,9)
• InChI Key： SHRRRNSPESGSCM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)N)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92
• XLogP3: -0.1

Experimental Properties

• Density: 1.677±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 212.5 ºC
• Boiling Point: 502.7°Cat760mmHg
• Flash Point: 257.8℃
• Refractive Index: 1.72
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 92.00000
• LogP: 0.27130

4-Amino-1H-pyrazole-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-Amino-1H-pyrazole-3-carboxylic acid

4-Amino-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

4-Amino-1H-pyrazole-3-carboxylic acid, also known by its CAS registry number CAS No. 116008-52-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of an amino group (-NH₂) at the 4-position and a carboxylic acid group (-COOH) at the 3-position imparts unique chemical properties, making it a versatile building block for various applications.

The synthesis of 4-amino-1H-pyrazole-3-carboxylic acid has been extensively studied, with researchers exploring efficient methods to produce this compound in high yields. Recent advancements have focused on optimizing reaction conditions, such as temperature and catalyst selection, to enhance the overall process. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction time while maintaining product purity.

The chemical structure of 4-amino-1H-pyrazole-3-carboxylic acid plays a crucial role in its reactivity and functionality. The pyrazole ring is known for its aromaticity and stability, which makes it resistant to many harsh chemical conditions. The amino group at the 4-position introduces nucleophilic properties, enabling this compound to participate in various nucleophilic substitutions and additions. Meanwhile, the carboxylic acid group at the 3-position provides acidic characteristics, allowing for potential applications in pH-responsive systems.

In terms of applications, 4-amino-1H-pyrazole-3-carboxylic acid has shown promise in several areas. One notable application is in drug discovery, where this compound serves as a scaffold for developing bioactive molecules. Researchers have reported that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. For example, a 2023 study highlighted its ability to inhibit specific enzymes associated with chronic inflammatory diseases, suggesting its potential as a lead compound for therapeutic development.

Beyond pharmacology, 4-amino-1H-pyrazole-3-carboxylic acid has also found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Recent research has focused on exploiting its coordination properties to develop highly selective sensors for detecting heavy metal ions in aqueous environments.

The physical properties of 4-amino-1H-pyrazole-3-carboxylic acid are well-documented, with studies reporting its melting point, solubility, and spectroscopic characteristics. For instance, its UV-vis spectrum reveals strong absorption bands corresponding to the π→π* transitions within the pyrazole ring, making it suitable for applications in optoelectronics.

In conclusion, 4-amino-1H-pyrazole-3-carboxylic acid, CAS No. 116008-52-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.